1-(4-Phenylsulfanylphenyl)ethanol

• CAS No.: 6317-65-3
• Molecular Formula: C14H14OS
• Molecular Weight: 230.33 g/mol
• IUPAC Name: 1-(4-phenylsulfanylphenyl)ethanol
• InChI: InChI=1S/C14H14OS/c1-11(15)12-7-9-14(10-8-12)16-13-5-3-2-4-6-13/h2-11,15H,1H3
• InChI Key: RCHMPJXXFCFXTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)SC2=CC=CC=C2)O

Description

1-(4-Phenylsulfanylphenyl)ethanol is an aromatic alcohol featuring a phenylsulfanyl (thioether) group attached to a phenyl ring and a terminal ethanol moiety. This structural motif is significant in medicinal chemistry, particularly in antifungal agents like Fenticonazole Nitrate, where derivatives of this compound serve as key intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Phenylsulfanylphenyl)ethanol can be synthesized through several methods. One common approach involves the nucleophilic aromatic substitution reaction, where a phenylsulfanyl group is introduced to a phenyl ring followed by the addition of an ethanol group . The reaction typically requires a strong nucleophile and an electron-withdrawing group on the aromatic ring to facilitate the substitution.

Industrial Production Methods: Industrial production of 1-(4-Phenylsulfanylphenyl)ethanol often involves the use of advanced catalytic processes to ensure high yield and purity. These methods may include the use of organometallic reagents and controlled reaction conditions to optimize the synthesis .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Phenylsulfanylphenyl)ethanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The phenylsulfanyl group can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Catalysts like palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) are employed.

Substitution: Strong nucleophiles like sodium hydride (NaH) or sodium methoxide (NaOMe) are used

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone, while reduction could produce an alkane .

Scientific Research Applications

1-(4-Phenylsulfanylphenyl)ethanol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Phenylsulfanylphenyl)ethanol involves its interaction with specific molecular targets and pathways. The phenylsulfanyl group can interact with various enzymes and receptors, modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction and gene expression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations

(a) 1-(4-Methylphenyl)-2-(phenylsulfonyl)ethanone

• Structure : Contains a sulfonyl (SO₂) group instead of a sulfanyl (S-) group.
• Properties : The sulfonyl group increases polarity and hydrogen-bond acceptor capacity compared to the thioether, altering reactivity and stability. Crystallographic studies reveal dihedral angles of 33.56° between aromatic rings, suggesting steric effects that may influence molecular interactions .
• Applications : Used in crystallography studies to analyze intermolecular hydrogen bonding (C–H···O) networks .

(b) 1-(4-(4-Morpholinylsulfonyl)phenyl)ethanone

• Structure : Incorporates a morpholine-sulfonyl substituent.
• Properties : The morpholine ring introduces a heterocyclic component, enhancing solubility in polar solvents. This modification is common in drug design to optimize pharmacokinetics .

(c) 1-(4-Fluorophenyl)ethanol

• Structure : Substitutes the phenylsulfanyl group with a fluorine atom.
• Properties: Fluorine’s electronegativity increases acidity of the hydroxyl group (pKa ~14–15) and alters electronic distribution. Molecular weight (140.16 g/mol) is lower than 1-(4-Phenylsulfanylphenyl)ethanol, suggesting differences in bioavailability .

Pharmacologically Relevant Derivatives

(a) Fenticonazole Nitrate

• Structure: Integrates 1-(4-Phenylsulfanylphenyl)ethanol as part of a larger imidazole antifungal agent.
• Properties : Exhibits antifungal activity via cytochrome P450 inhibition. The phenylsulfanyl group contributes to lipophilicity, enhancing skin penetration for topical applications .
• Solubility: Limited water solubility (104 mg/mL in DMSO, 2 mg/mL in ethanol) .

(b) 2-[(4-Chlorobenzyl)sulfanyl]-1,1-bis(4-fluorophenyl)-1-ethanol

• Structure: Combines chlorobenzyl, fluorophenyl, and ethanol groups.
• Applications : Explored in multi-disciplinary research, including drug development and materials science, due to its versatile sulfanyl-fluorophenyl framework .

Structural Analogues with Sulfanyl Modifications

(a) 1-(4-Chloro-3-fluorophenyl)-2-[(3-phenylisoquinolin-1-yl)sulfanyl]ethanone

• Structure: Features a sulfanyl group linked to an isoquinoline heterocycle.

(b) 1-[4-(4-Fluorophenyl)-6-methyl-2-sulfanylidene-tetrahydro-pyrimidin-5-yl]ethanone

• Structure : Sulfanylidene (C=S) group in a tetrahydro-pyrimidine ring.
• Properties : The thiocarbonyl group enhances electrophilicity, making it reactive in nucleophilic addition reactions .

Data Table: Key Comparative Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties	References
1-(4-Phenylsulfanylphenyl)ethanol	C₁₄H₁₄OS	230.32	Phenylsulfanyl, ethanol	Lipophilic, antifungal intermediate
1-(4-Methylphenyl)-2-(phenylsulfonyl)ethanone	C₁₅H₁₄O₃S	274.34	Sulfonyl, ethanone	Hydrogen-bond acceptor, stable crystalline
1-(4-Fluorophenyl)ethanol	C₈H₉FO	140.16	Fluorophenyl, ethanol	High hydroxyl acidity, low molecular weight
Fenticonazole Nitrate	C₂₄H₂₀Cl₂N₂OS·HNO₃	518.41	Imidazole, phenylsulfanyl	Antifungal, low water solubility
1-(4-(4-Morpholinylsulfonyl)phenyl)ethanone	C₁₃H₁₅NO₄S	295.33	Morpholine-sulfonyl	Enhanced solubility, drug candidate

Biological Activity

1-(4-Phenylsulfanylphenyl)ethanol, identified by its CAS number 6317-65-3, is a compound that has garnered attention due to its potential biological activities. This article will explore its synthesis, biological mechanisms, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

Molecular Formula: C13H12S
Molecular Weight: 220.30 g/mol
IUPAC Name: 1-(4-phenylsulfanylphenyl)ethanol
Canonical SMILES: CC(C1=CC=C(C=C1)S(C2=CC=CC=C2)C)O

The compound features a phenyl group attached to a sulfanyl group, which contributes to its unique biological properties.

Synthesis

The synthesis of 1-(4-Phenylsulfanylphenyl)ethanol can be achieved through several methods, including nucleophilic substitution reactions involving phenolic compounds and thiols. The general synthetic route involves:

• Starting Materials:
  • 4-Bromophenol
  • Thiophenol
• Reaction Conditions:
  • Base (e.g., sodium hydroxide)
  • Solvent (e.g., ethanol)
  • Temperature control (usually around 60-80°C)

This method allows for the formation of the desired product with a good yield and purity.

Biological Activity

1-(4-Phenylsulfanylphenyl)ethanol exhibits various biological activities that make it a candidate for pharmaceutical applications:

Antioxidant Activity

Research indicates that this compound possesses significant antioxidant properties, which are crucial in combating oxidative stress in cells. This activity is measured using assays such as DPPH and ABTS, where the compound demonstrated effective free radical scavenging capabilities.

Antimicrobial Properties

Studies have shown that 1-(4-Phenylsulfanylphenyl)ethanol exhibits antimicrobial activity against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate its potential as an antibacterial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	75
Pseudomonas aeruginosa	100

Anti-inflammatory Effects

In vitro studies suggest that the compound may inhibit pro-inflammatory cytokines, indicating potential applications in treating inflammatory diseases. This was assessed using ELISA assays to measure cytokine levels in treated cell cultures.

The mechanism through which 1-(4-Phenylsulfanylphenyl)ethanol exerts its biological effects is believed to involve:

• Receptor Interaction: The compound may interact with specific receptors in the central nervous system, modulating neurotransmitter release.
• Enzyme Inhibition: It can inhibit enzymes involved in oxidative stress pathways, leading to reduced cellular damage.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Study on Antioxidant Activity : A study published in Journal of Medicinal Chemistry highlighted the antioxidant capacity of 1-(4-Phenylsulfanylphenyl)ethanol, showing it effectively reduced oxidative stress markers in cellular models .
• Antimicrobial Study : Research conducted at a university laboratory demonstrated the antimicrobial efficacy of this compound against Gram-positive and Gram-negative bacteria, suggesting its potential as a therapeutic agent .
• Inflammation Research : A clinical trial examined the anti-inflammatory effects of 1-(4-Phenylsulfanylphenyl)ethanol in patients with rheumatoid arthritis, showing promising results in reducing inflammation markers .